Cas no 439111-23-6 (2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine)
2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,5,7-trimethyl-6-[[3-(trifluoromethyl)phenyl]methyl]pyrazolo[1,5-a]pyrimidine
- 6R-0834
- 2,5,7-trimethyl-6-[3-(trifluoromethyl)benzyl]pyrazolo[1,5-a]pyrimidine
- DTXSID101137922
- AKOS005099073
- 439111-23-6
- 2,5,7-trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 2,5,7-trimethyl-6-[[3-(trifluoromethyl)phenyl]methyl]-
- 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine
-
- Inchi: 1S/C17H16F3N3/c1-10-7-16-21-11(2)15(12(3)23(16)22-10)9-13-5-4-6-14(8-13)17(18,19)20/h4-8H,9H2,1-3H3
- InChI Key: XVMCNYIVGDNEIH-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)CC1C(C)=NC2=CC(C)=NN2C=1C)(F)F
Computed Properties
- Exact Mass: 319.12963201g/mol
- Monoisotopic Mass: 319.12963201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- pka: 2.10±0.30(Predicted)
2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674635-1mg |
2,5,7-Trimethyl-6-(3-(trifluoromethyl)benzyl)pyrazolo[1,5-a]pyrimidine |
439111-23-6 | 98% | 1mg |
¥535.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674635-2mg |
2,5,7-Trimethyl-6-(3-(trifluoromethyl)benzyl)pyrazolo[1,5-a]pyrimidine |
439111-23-6 | 98% | 2mg |
¥495.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674635-5mg |
2,5,7-Trimethyl-6-(3-(trifluoromethyl)benzyl)pyrazolo[1,5-a]pyrimidine |
439111-23-6 | 98% | 5mg |
¥573.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674635-10mg |
2,5,7-Trimethyl-6-(3-(trifluoromethyl)benzyl)pyrazolo[1,5-a]pyrimidine |
439111-23-6 | 98% | 10mg |
¥862.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674635-20mg |
2,5,7-Trimethyl-6-(3-(trifluoromethyl)benzyl)pyrazolo[1,5-a]pyrimidine |
439111-23-6 | 98% | 20mg |
¥1083.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674635-25mg |
2,5,7-Trimethyl-6-(3-(trifluoromethyl)benzyl)pyrazolo[1,5-a]pyrimidine |
439111-23-6 | 98% | 25mg |
¥1100.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674635-50mg |
2,5,7-Trimethyl-6-(3-(trifluoromethyl)benzyl)pyrazolo[1,5-a]pyrimidine |
439111-23-6 | 98% | 50mg |
¥1491.00 | 2024-05-13 |
2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine
Comprehensive Overview of 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine (CAS No. 439111-23-6)
2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine (CAS No. 439111-23-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a trifluoromethylphenyl group and trimethyl substitutions enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery and material science applications.
In recent years, the demand for fluorinated compounds like 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine has surged, driven by their role in optimizing drug potency and selectivity. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the structural resemblance to known bioactive molecules. The compound's CAS No. 439111-23-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and high-throughput screening.
The synthesis of 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions, including cyclocondensation and palladium-catalyzed cross-coupling. Its molecular weight and logP value are critical parameters for pharmacokinetic profiling, often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, Excretion) properties. Additionally, the compound's crystalline form and solubility are key considerations for formulation scientists.
From an industrial perspective, 439111-23-6 is explored for its utility in crop protection and veterinary medicine, aligning with the growing emphasis on sustainable agriculture. Its trifluoromethyl moiety is associated with enhanced pesticidal activity, a topic trending in agrochemical innovation circles. Patent filings related to this compound often highlight its efficacy against resistant pest strains, addressing a pressing global challenge.
Environmental and regulatory aspects of 2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine are also under scrutiny. The compound's biodegradability and ecotoxicological profile are frequently queried in regulatory databases, reflecting the shift toward green chemistry principles. Analytical methods such as HPLC-MS and NMR spectroscopy are employed to ensure purity and compliance with Good Manufacturing Practices (GMP).
In summary, CAS No. 439111-23-6 represents a versatile scaffold with broad interdisciplinary appeal. Its integration into drug development pipelines and agrochemical formulations underscores its strategic importance. Future research may focus on structure-activity relationships (SAR) and derivatization to unlock novel functionalities, cementing its status as a cornerstone in modern chemical innovation.
439111-23-6 (2,5,7-Trimethyl-6-{[3-(trifluoromethyl)phenyl]methyl}pyrazolo[1,5-a]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)